Cas no 52845-68-8 (1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione)

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione is a chlorinated and methyl-substituted maleimide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a reactive pyrrole-2,5-dione core, which can participate in Michael additions and other nucleophilic reactions, making it a versatile intermediate for constructing heterocyclic compounds. The chloro and methyl substituents on the phenyl ring enhance its electronic and steric properties, influencing reactivity and selectivity in chemical transformations. This compound may also serve as a precursor for bioactive molecules or functional materials. Its well-defined molecular architecture ensures consistent performance in synthetic applications, offering researchers a reliable building block for complex molecular design.

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione structure

52845-68-8 structure

Product Name:1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione

CAS No:52845-68-8

MF:C₁₁H₈ClNO₂

MW:221.639721870422

MDL:MFCD00086930

CID:89728

PubChem ID:707109

Update Time:2025-06-07

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- N-(4-Methyl-3-chlorophenyl)maleimide
- 1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione
- 1-(3-Chlor-4-methylphenyl)-1H-pyrrole-2,5-dione
- 1-(3-chloro-4-methylphenyl)pyrrole-2,5-dione
- 1-(3-chloro-4-methylphenyl)azoline-2,5-dione
- F0913-1858
- Z56899086
- CS-0307644
- EN300-03979
- 1-(3-chloro-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
- CHEMBL4537139
- MFCD00086930
- SCHEMBL8005849
- DTXSID10351696
- EU-0074459
- AKOS000296055
- 1-(3-Chloro-4-methylphenyl)pyrroline-2,5-dione
- FT-0605610
- AS-67974
- A917897
- D95961
- 52845-68-8
- N-(3-Chloro-4-methylphenyl)maleimide
- STK040224
- ALBB-017501
- 1H-Pyrrole-2,5-dione, 1-(3-chloro-4-methylphenyl)-
- DB-071593
- 651-949-8
- MDL： MFCD00086930
- Inchi： 1S/C11H8ClNO2/c1-7-2-3-8(6-9(7)12)13-10(14)4-5-11(13)15/h2-6H,1H3
- InChI Key： XZEWOPDHALLILR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C)N1C(C=CC1=O)=O

Computed Properties

Exact Mass: 221.02400
Monoisotopic Mass: 221.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.4A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2

Experimental Properties

Color/Form: solid
Density: 1.398
Melting Point: 144-148°C
Boiling Point: 377.3°C at 760 mmHg
Flash Point: 182°C
Refractive Index: 1.625
PSA: 37.38000
LogP: 2.14280
Solubility: Not determined

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Safety Term：S26-S36/37/39
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione Pricemore >>

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TRC	C385850-100mg	1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione	52845-68-8		100mg	$ 50.00	2022-06-06
TRC	C385850-500mg	1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione	52845-68-8		500mg	$ 65.00	2022-06-06
TRC	C385850-1g	1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione	52845-68-8		1g	$ 80.00	2022-06-06
Matrix Scientific	066475-500mg	1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione	52845-68-8		500mg	$119.00	2023-09-10
abcr	AB125849-500 mg	N-(4-Methyl-3-chlorophenyl)maleimide; 95%	52845-68-8		500MG	€165.80	2023-01-30
abcr	AB125849-1 g	N-(4-Methyl-3-chlorophenyl)maleimide; 95%	52845-68-8		1 g	€197.30	2023-07-20
abcr	AB125849-5 g	N-(4-Methyl-3-chlorophenyl)maleimide; 95%	52845-68-8		5 g	€456.10	2023-07-20
abcr	AB125849-10 g	N-(4-Methyl-3-chlorophenyl)maleimide; 95%	52845-68-8		10 g	€773.40	2023-07-20
Alichem	A109007043-5g	1-(3-Chloro-4-methylphenyl)-1H-pyrrole-2,5-dione	52845-68-8	95%	5g	$400.00	2023-09-01
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